Cas no 2097959-52-7 (methyl 1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbimidate)

• Product Name: methyl 1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbimidate
• CAS No: 2097959-52-7
• MF: C₁₀H₉F₂N₃OS
• MW: 257.25976729393
• CID: 5723430
• PubChem ID: 121211222
• Update Time: 2025-05-24

methyl 1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbimidate Chemical and Physical Properties

Names and Identifiers

• 2097959-52-7
• methyl 2-(difluoromethyl)-5-thiophen-3-ylpyrazole-3-carboximidate
• AKOS026721326
• starbld0029315
• F2198-1090
• methyl 1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbimidate
• 1H-Pyrazole-5-carboximidic acid, 1-(difluoromethyl)-3-(3-thienyl)-, methyl ester

• Inchi： 1S/C10H9F2N3OS/c1-16-9(13)8-4-7(6-2-3-17-5-6)14-15(8)10(11)12/h2-5,10,13H,1H3
• InChI Key： MCKGRKOYAUBJBD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(=N)OC)N(C(F)F)N=1

Computed Properties

• Exact Mass: 257.04343942g/mol
• Monoisotopic Mass: 257.04343942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 305.5±52.0 °C(Predicted)
• pka: 4.18±0.70(Predicted)

Additional information on methyl 1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbimidate

Research Briefing on Methyl 1-(Difluoromethyl)-3-(Thiophen-3-yl)-1H-Pyrazole-5-Carbimidate (CAS: 2097959-52-7)

Methyl 1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbimidate (CAS: 2097959-52-7) is a novel pyrazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and thiophene substituents, exhibits promising potential as a building block for the development of bioactive molecules. Recent studies have explored its synthetic pathways, physicochemical properties, and potential applications in drug discovery, particularly in the context of enzyme inhibition and targeted therapeutics.

The synthesis of methyl 1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbimidate involves a multi-step process, starting with the condensation of thiophene-3-carbaldehyde with hydrazine derivatives, followed by difluoromethylation and subsequent esterification. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluations. The presence of the difluoromethyl group is particularly noteworthy, as it enhances the metabolic stability and bioavailability of the compound, a critical factor in drug development.

In vitro studies have demonstrated that methyl 1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbimidate exhibits moderate inhibitory activity against certain kinases and proteases, suggesting its potential as a scaffold for designing enzyme inhibitors. Molecular docking simulations have revealed that the compound interacts favorably with the active sites of these enzymes, primarily through hydrogen bonding and hydrophobic interactions. These findings are supported by recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Beyond its enzymatic inhibition properties, this compound has also been investigated for its role in modulating cellular pathways. Preliminary cell-based assays indicate that it can influence signaling pathways associated with inflammation and proliferation, although the exact mechanisms remain under investigation. Researchers are particularly interested in its potential applications in oncology, where its ability to interfere with key oncogenic kinases could pave the way for novel anticancer agents. Collaborative studies between academic institutions and pharmaceutical companies are currently underway to explore these possibilities further.

Despite its promising attributes, challenges remain in optimizing the pharmacokinetic profile of methyl 1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbimidate. Issues such as solubility and off-target effects need to be addressed through structural modifications and formulation strategies. Recent patent filings indicate that several derivatives of this compound are being developed to overcome these limitations, with a focus on improving selectivity and reducing toxicity.

In conclusion, methyl 1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbimidate represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Ongoing research aims to elucidate its full therapeutic scope and optimize its properties for clinical applications. The compound's unique chemical features and biological activities make it a valuable subject of study for researchers in the chemical biology and medicinal chemistry fields.